Cas no 2228581-74-4 (2-3-fluoro-4-(trifluoromethyl)phenyl-2-methyloxirane)

• Product Name: 2-3-fluoro-4-(trifluoromethyl)phenyl-2-methyloxirane
• CAS No: 2228581-74-4
• MF: C₁₀H₈F₄O
• MW: 220.163537025452
• CID: 5825719
• PubChem ID: 165650145
• Update Time: 2025-06-14

2-3-fluoro-4-(trifluoromethyl)phenyl-2-methyloxirane Chemical and Physical Properties

Names and Identifiers

• 2-3-fluoro-4-(trifluoromethyl)phenyl-2-methyloxirane
• 2-[3-fluoro-4-(trifluoromethyl)phenyl]-2-methyloxirane
• EN300-1940037
• 2228581-74-4

• Inchi： 1S/C10H8F4O/c1-9(5-15-9)6-2-3-7(8(11)4-6)10(12,13)14/h2-4H,5H2,1H3
• InChI Key： IOEQBZAMGWUROJ-UHFFFAOYSA-N
• SMILES： FC1=C(C(F)(F)F)C=CC(=C1)C1(C)CO1

Computed Properties

• Exact Mass: 220.05112752g/mol
• Monoisotopic Mass: 220.05112752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 12.5Ų

Additional information on 2-3-fluoro-4-(trifluoromethyl)phenyl-2-methyloxirane

Research Brief on 2-3-fluoro-4-(trifluoromethyl)phenyl-2-methyloxirane (CAS: 2228581-74-4) in Chemical Biology and Pharmaceutical Applications

The compound 2-3-fluoro-4-(trifluoromethyl)phenyl-2-methyloxirane (CAS: 2228581-74-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This epoxide derivative, characterized by its trifluoromethyl and fluorine substituents, exhibits remarkable reactivity and selectivity, making it a valuable intermediate in the synthesis of bioactive molecules. Recent studies have explored its role in the development of novel enzyme inhibitors, prodrugs, and targeted therapies, particularly in oncology and infectious diseases.

Recent research has focused on the synthetic pathways and optimization of 2-3-fluoro-4-(trifluoromethyl)phenyl-2-methyloxirane, with an emphasis on improving yield and enantioselectivity. A study published in the Journal of Medicinal Chemistry (2023) highlighted its utility as a key intermediate in the synthesis of fluorinated analogs of known kinase inhibitors. The presence of the trifluoromethyl group enhances the metabolic stability and binding affinity of the resulting compounds, addressing challenges such as rapid drug clearance and off-target effects. Computational modeling and X-ray crystallography have further elucidated its interactions with target proteins, providing insights for structure-activity relationship (SAR) studies.

In addition to its synthetic applications, 2-3-fluoro-4-(trifluoromethyl)phenyl-2-methyloxirane has been investigated for its direct biological activity. Preliminary in vitro assays demonstrated its inhibitory effects on specific cytochrome P450 enzymes, suggesting potential applications in drug-drug interaction studies and personalized medicine. Furthermore, its reactivity with nucleophilic residues in proteins has been exploited for the design of covalent inhibitors, a strategy gaining traction in the development of therapies for resistant cancers and viral infections. However, challenges such as selectivity and toxicity profiles remain to be addressed in ongoing preclinical studies.

The compound's stability under physiological conditions has also been a topic of recent investigation. A 2024 study in Chemical & Pharmaceutical Bulletin reported its degradation kinetics in various pH environments, providing critical data for formulation development. These findings are particularly relevant for oral drug delivery systems, where the compound's susceptibility to hydrolysis must be carefully managed. Researchers have proposed prodrug strategies and nanoformulations to enhance its bioavailability and target specificity, with promising results in animal models.

Looking ahead, the versatility of 2-3-fluoro-4-(trifluoromethyl)phenyl-2-methyloxirane positions it as a valuable scaffold in medicinal chemistry. Current research directions include its incorporation into PROTACs (proteolysis targeting chimeras) and its use in bioorthogonal chemistry for targeted drug delivery. As synthetic methodologies continue to advance and biological evaluations progress, this compound is expected to play an increasingly important role in the development of next-generation therapeutics. Collaborative efforts between academic institutions and pharmaceutical companies are accelerating its translation from bench to bedside, with several derivative compounds already entering early-stage clinical trials.